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Compound of Interest

Compound Name: 2-Desisopropyl-2-ethyl Ritonavir
CAS No.: 165315-26-4
Cat. No.: B137741
Get Quote
. J

Introduction & Strategic Analysis

In the development of Ritonavir, a potent HIV protease inhibitor, the control of process-related
impurities is mandated by ICH Q3A(R2) guidelines.[2] 2-Desisopropyl-2-ethyl Ritonavir
arises primarily from the presence of propionamide impurities in the isobutyramide starting
material or via alternative thio-amide formation pathways during the construction of the thiazole
"left-wing" moiety.[1][2]

This protocol details a convergent synthesis strategy. Unlike linear approaches, a convergent
route minimizes the consumption of the high-value chiral diamino-alcohol core.[1][2] The
strategy hinges on the independent synthesis of the modified 2-Ethyl-Thiazole Side Chain
followed by its coupling to the Ritonavir backbone.[1][2]

Retrosynthetic Logic

The target molecule is disconnected at the urea linkage and the amide bond, revealing three
key fragments:

e Fragment A (Modified Left Wing): N-Methyl-1-(2-ethyl-4-thiazolyl)methanamine.[1][2]
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o Fragment B (Linker): L-Valine (activated).

e Fragment C (Core + Right Wing): (2S,3S,5S)-2-Amino-5-[[[(5-
thiazolyl)methoxy]carbonyl]lamino]-1,6-diphenyl-3-hydroxyhexane.[1][2]

Experimental Protocol

Phase I: Synthesis of the Modified Thiazole Amine
(Fragment A)

The critical deviation from the standard Ritonavir synthesis is the substitution of the isopropyl
group with an ethyl group at the 2-position of the thiazole ring.

Step 1.1: Synthesis of Thiopropionamide

Rationale: Thiopropionamide is the sulfur source required to form the thiazole ring with the
ethyl substituent.

» Reagents: Propionamide (1.0 eq), Lawesson’s Reagent (0.6 eq) or P4S10.[2]
e Solvent: THF or Toluene.

e Protocol:

[¢]

Suspend propionamide in anhydrous THF under N2 atmosphere.

o

Add Lawesson’s Reagent portion-wise to control exotherm.

o

Reflux for 2-4 hours until TLC indicates consumption of amide.[1][2]

[¢]

Cool and concentrate. Purify via flash column chromatography (SiOz, Hexane/EtOAC) to
yield Thiopropionamide as a yellow solid.[2]

Step 1.2: Hantzsch Thiazole Cyclization

Rationale: The Hantzsch synthesis constructs the thiazole ring by condensing the thioamide
with an

-haloketone.
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» Reagents: Thiopropionamide (1.0 eq), 1,3-Dichloroacetone (1.1 eq).[1][2]

e Solvent: Ethanol or Dimethoxyethane (DME).[2]

e Protocol:

[¢]

Dissolve thiopropionamide in Ethanol.
o Add 1,3-Dichloroacetone dropwise at room temperature.

o Heat to reflux for 6-12 hours. The reaction passes through a hydroxy-thiazoline
intermediate before dehydrating to the thiazole.[1][2]

o Concentrate the mixture. Neutralize with agueous NaHCOs.

o Extract with Ethyl Acetate (EtOAc).[2] Dry over Na2SOa4 and concentrate to obtain 4-
(Chloromethyl)-2-ethylthiazole.[1][2]

o Note: This intermediate is a potent alkylating agent; handle with care.

Step 1.3: Amination

Rationale: Displacement of the chloride with methylamine installs the necessary secondary
amine functionality.

» Reagents: 4-(Chloromethyl)-2-ethylthiazole (1.0 eq), Methylamine (40% aq. or 2M in THF,
5.0 eq).

e Protocol:

o

Dissolve the chloromethyl thiazole in THF.

[¢]

Add excess methylamine solution at 0°C.

[¢]

Stir at ambient temperature for 4 hours. Excess amine prevents bis-alkylation.[1][2]

o

Concentrate to remove solvent and excess methylamine.

o

Partition between DCM and water (pH adjusted to >10 with NaOH).[2]
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o Isolate the organic layer, dry, and distill/evaporate to yield N-Methyl-1-(2-ethyl-4-
thiazolyl)methanamine (Fragment A).[1][2]

Phase Il: Construction of the Urea Linker
Step 2.1: Activation of L-Valine

Rationale: We use Bis(trichloromethyl)carbonate (Triphosgene) or p-Nitrophenyl chloroformate
to activate L-Valine for urea formation.[1][2] The Triphosgene method is preferred for high

purity.

e Reagents: L-Valine Methyl Ester HCI (1.0 eq), Bis(trichloromethyl)carbonate (0.35 eq),
Diisopropylethylamine (DIPEA) (3.0 eq).[1][2]

» Solvent: Dichloromethane (DCM).[2]

e Protocol:

o

Suspend L-Valine Methyl Ester HCI in dry DCM at -10°C.

o

Add DIPEA slowly.

[¢]

Add Bis(trichloromethyl)carbonate dissolved in DCM dropwise over 30 mins. Maintain
temp < -5°C to avoid racemization.[1][2]

[¢]

Stir for 1 hour to form the isocyanate intermediate in situ.

Step 2.2: Urea Formation[2]

» Reagents: Fragment A (1.0 eq) from Phase I.

e Protocol:
o To the cold isocyanate solution, add Fragment A (dissolved in DCM) dropwise.
o Allow to warm to room temperature and stir for 2 hours.

o Quench with water. Wash organics with 1N HCI (to remove unreacted amine) and sat.[2]
NaHCO:s.
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o Concentrate to yield the Modified Valine-Urea Ester.

Step 2.3: Hydrolysis[2]
e Reagents: LiOH (2.0 eq), THF/Water (3:1).[2]

e Protocol:

Dissolve the ester in THF/Water. Add LiOH.

o

o

Stir at 20°C until hydrolysis is complete (monitor by HPLC).

[¢]

Acidify carefully with 1N HCI to pH 3-4.

Extract with EtOAc, dry, and concentrate to yield the Modified Valine-Urea Acid.

[¢]

Phase llI: Final Coupling (Fragment Condensation)[1][2]

Rationale: The final step couples the modified "Left Wing" acid to the "Core + Right Wing"
amine. The core fragment (Ritonavir Intermediate) is commercially available or synthesized via

standard routes.

e Reagents:

[¢]

Modified Valine-Urea Acid (1.0 eq).[1][2]

Ritonavir Core Intermediate: (2S,3S,5S)-2-Amino-5-[[[(5-
thiazolyl)methoxy]carbonyl]lamino]-1,6-diphenyl-3-hydroxyhexane (1.0 eq).[1][2]

o

o

Coupling Agents: EDC.HCI (1.2 eq), HOBt (1.2 eq), or HATU (1.1 eq).[2]

o

Base: N-Methylmorpholine (NMM) or DIPEA.[1][2]
e Solvent: DMF or EtOAc.
e Protocol:

o Dissolve the Modified Valine-Urea Acid in DMF.[1][2]
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o Add EDC.HCI and HOBt at 0°C. Stir for 30 mins to activate the acid.
o Add the Ritonavir Core Intermediate and NMM.
o Stir at room temperature for 12-16 hours.

o Workup: Dilute with EtOAc. Wash successively with 5% citric acid, water, 5% NaHCOs,
and brine.

o Purification: The crude material requires purification to meet Reference Standard grade
(>98%). Use Preparative HPLC (C18 column, Acetonitrile/Water + 0.1% Formic Acid
gradient).[2]

o Lyophilization: Freeze-dry the pure fractions to obtain 2-Desisopropyl-2-ethyl Ritonavir
as a white amorphous solid.

Visualization of Synthesis Workflow
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Figure 1: Convergent synthesis pathway for 2-Desisopropyl-2-ethyl Ritonavir, highlighting
the modification of the thiazole 'Left Wing'.

Analytical Characterization (Self-Validation)

To certify the synthesized material as a Reference Standard, the following data must be

acquired.

NMR Specification
e H NMR (DMSO-ds, 400 MHz):
o Distinctive Signal: The isopropyl methine septet (
ppm) of the standard Ritonavir thiazole (left side) will be absent.[2]

o New Signal: Look for the ethyl group signals: A triplet (

ppm, 3H) and a quartet (
ppm, 2H) corresponding to the 2-ethyl substituent on the thiazole.[2]

o Backbone: The signals for the valine isopropyl (0.8-0.9 ppm) and the core phenyl groups
(7.1-7.3 ppm) must remain intact.[1][2]

Mass Spectrometry[1][2][6]
e Method: LC-MS (ESI+).[1][2]

o Expected Mass:
o Ritonavir MW: 720.95 Da.[3]
o Moadification: Isopropyl (-CsH7, mass 43)
Ethyl (-C2Hs, mass 29).[1][2] Difference = -14 Da.[1][2]
o Target Mass:

Da.[1][2]
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o m/z [M+H]*: 707.3.

Table 1: C : R . hyl Analog[8]

2-Desisopropyl-2-ethyl

Feature Ritonavir (Standard) . . .
Ritonavir (Impurity)
CAS 155213-67-5 165315-26-4
Formula C37H48N60OsS2 C36H46N605S2
MW 720.95 706.92
Thiazole 1 (Left) 2-Isopropyl-4-thiazolyl 2-Ethyl-4-thiazolyl
Thiazole 2 (Right) 5-Thiazolyl 5-Thiazolyl
_ ] ~0.85 - 0.92 (Method
Retention Time (RRT) 1.00
Dependent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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